(2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(4-fluoro-3-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H15FN4O2S/c1-12-3-4-14(7-13(12)2)18-11-28-20(24-18)15(9-22)10-23-16-5-6-17(21)19(8-16)25(26)27/h3-8,10-11,23H,1-2H3/b15-10+
• InChI Key: GSFYADSMWSQEQT-XNTDXEJSSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=C(C=C3)F)[N+](=O)[O-])C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=C(C=C3)F)[N+](=O)[O-])/C#N)C
• Molecular Formula: C20H15FN4O2S
• Molecular Weight: 394.4 g/mol
• CAS No.: 477298-49-0

Description

(2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(4-fluoro-3-nitrophenyl)amino]prop-2-enenitrile is a useful research compound. Its molecular formula is C20H15FN4O2S and its molecular weight is 394.42. The purity is usually 95%.
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Scientific Research Applications

Synthetic Strategies and Chemical Properties

• Synthesis of Heterocyclic Compounds : Derivatives similar to the query compound have been synthesized for various purposes, including the preparation of tryptophan precursors and useful indole derivatives through selective transformation processes. Such synthetic routes often involve condensation reactions, highlighting the compound's utility in constructing complex molecular architectures (Tanaka, Yasuo, & Torii, 1989).

• Antitumor Activity : Novel derivatives of benzothiazole, bearing substituents such as amino, dimethylamino, or fluoro on the phenyl ring, have been synthesized and evaluated for their antitumor activity against various malignant human cell lines. This indicates the potential application of the compound in designing new anticancer agents (Racané et al., 2006).

Applications in Material Science

• Electro-Optical and Charge-Transport Properties : The structural, electro-optical, and charge-transport properties of compounds structurally related to the query have been studied using quantum chemical methods. These compounds exhibit significant intramolecular charge transfer and are efficient hole-transport materials, suggesting their potential use in optoelectronic devices (Irfan et al., 2015).

• Corrosion Inhibition : Thiazole and thiadiazole derivatives have been investigated for their corrosion inhibition performances on iron metal. Quantum chemical parameters and molecular dynamics simulations have been performed to predict their efficiency, demonstrating their potential application in protecting metals from corrosion (Kaya et al., 2016).

Biological Applications

• Antimicrobial Activities : The compound and its derivatives have been assessed for antimicrobial activities, showing effectiveness against various bacterial and fungal strains. This underscores their potential in developing new antimicrobial agents for medical and agricultural applications (Chandrakantha et al., 2014).

• Sensor Applications : Derivatives of the compound have been used to develop sensors, such as fluorescence turn-on nitrite sensors, by modulating the fluorophore binding sites. This demonstrates their potential in environmental monitoring and analytical chemistry (Ma et al., 2020).